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Compound of Interest

Compound Name: Niobium ethoxide

Cat. No.: B1581748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data for Niobium (V) Ethoxide

(CAS No. 3236-82-6), a crucial precursor in materials science, catalysis, and nanotechnology.

[1] Adherence to strict safety protocols is paramount when handling this moisture-sensitive and

flammable compound. This document synthesizes information from various safety data sheets

(SDS) to offer a comprehensive resource for laboratory personnel.

Chemical and Physical Properties
Niobium (V) ethoxide is a colorless to amber liquid that is highly reactive, particularly with

water.[2][3][4] Its physical and chemical characteristics are summarized in the table below,

providing a quantitative basis for safe handling and experimental design.
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Property Value References

Molecular Formula C10H25NbO5 [2][4][5][6][7]

Molecular Weight 318.21 - 318.22 g/mol [3][6][7][8][9]

Appearance Colorless to amber liquid [2][3][4][7][10]

Melting Point 5 - 6 °C (41 - 42.8 °F) [5][6][7][8][10][11][12]

Boiling Point 142 °C (287.6 °F) at 0.1 mmHg [5][6][7][8][11][12]

Flash Point 36 °C (96.8 °F) - closed cup [5][6][7][8][12]

Density 1.268 - 1.32 g/mL at 25 °C [1][3][8][11]

Refractive Index 1.516 (at 20 °C) [8][11][12]

Vapor Density 10.97 [5][6]

Solubility Reacts with water [1]

Hazard Identification and Classification
Niobium (V) ethoxide is classified as a hazardous substance, primarily due to its flammability

and corrosive nature.[2][10][13] It is crucial to understand these hazards to implement

appropriate safety measures.

Hazard
Classification

Category Signal Word Hazard Statement

Flammable Liquids Category 3 Danger
H226: Flammable

liquid and vapor

Skin

Corrosion/Irritation
Category 1B Danger

H314: Causes severe

skin burns and eye

damage

Serious Eye

Damage/Eye Irritation
Category 1 Danger

H318: Causes serious

eye damage
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Emergency Overview: This is a highly flammable liquid and vapor that causes severe skin

burns and eye damage and is sensitive to moisture.[2][10][13]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

Niobium (V) ethoxide.

Personal Protective Equipment (PPE)
When handling this compound, the following personal protective equipment is mandatory:

PPE Type Specification References

Eye/Face Protection
Tight-sealing safety goggles

and a face shield.
[10][13][14]

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene or nitrile

rubber) and protective clothing

to prevent skin exposure.

[10][12][14][15]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

NIOSH-certified organic vapor

(black cartridge) respirator is

recommended.[12][14][15]

Handling Procedures
Work in a well-ventilated area, preferably under a chemical fume hood.[13]

Keep away from open flames, hot surfaces, and sources of ignition.[2][10][13]
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Use only non-sparking tools and take precautionary measures against static discharges.[2]

[10][13]

Ground and bond containers and receiving equipment.[10][15]

Avoid contact with skin, eyes, and clothing.[13]

Do not breathe mist, vapors, or spray.[10][13]

Handle under an inert atmosphere (e.g., argon or nitrogen) due to moisture sensitivity.[2][10]

[13]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][10][13]

Keep in a corrosives area.[2][10][13]

Keep away from heat, sparks, and flame.[2][10][13]

Store under an inert atmosphere.[2][10][13]

Incompatible materials to avoid are strong acids and halogens.[2][10][13]

The following diagram illustrates the recommended workflow for the safe handling of Niobium

(V) ethoxide.

Receiving and Storage Handling and Experimentation Waste Disposal

Receive Shipment Inspect Container for Damage Store in a Cool, Dry, Well-Ventilated,
Inert Atmosphere Area

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat) Work in a Chemical Fume Hood Use Inert Atmosphere Techniques Use Non-Sparking Tools Weigh/Dispense Material Perform Experiment Carefully Quench Excess Reagent Collect Waste in a Labeled,

Closed Container
Dispose of Waste According to

Institutional and Local Regulations

Click to download full resolution via product page

Safe Handling Workflow for Niobium (V) Ethoxide

Experimental Protocols for Hazard Determination
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The hazard classifications presented in this guide are based on standardized experimental

protocols, such as those developed by the Organisation for Economic Co-operation and

Development (OECD). These guidelines provide detailed methodologies for assessing the

safety of chemical substances.

Flash Point Determination
The flash point of a flammable liquid is determined using a closed-cup method. A sample of the

substance is heated in a closed container, and a small flame is periodically introduced into the

vapor space. The flash point is the lowest temperature at which the vapors ignite.

Skin Corrosion/Irritation Testing (OECD Guideline 431)
This in vitro test method utilizes a reconstructed human epidermis (RhE) model to assess skin

corrosivity.[10]

Test Principle: The principle of the RhE test method is based on the premise that corrosive

chemicals can penetrate the stratum corneum by diffusion or erosion and are cytotoxic to the

underlying cell layers.[10]

Procedure:

The test chemical is applied topically to a three-dimensional RhE model.[10]

The tissues are exposed to the chemical for specific time points (e.g., 3 minutes and 1

hour).[16]

After exposure, the viability of the cells is determined using a cellular viability assay (e.g.,

MTT assay).[10][16]

Classification: A chemical is identified as corrosive if it causes a significant decrease in cell

viability below a defined threshold.[10]

Acute Eye Irritation/Corrosion Testing (OECD Guideline
405)
This guideline describes a sequential testing strategy to determine the eye irritation and

corrosion potential of a substance.[2][15]
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Weight-of-the-Evidence Analysis: Before in vivo testing, all existing relevant data is analyzed.

[2][15]

In Vitro/Ex Vivo Testing: Validated in vitro or ex vivo tests are performed first to predict eye

corrosion or severe irritation.[2][15]

In Vivo Testing (if necessary): If in vitro/ex vivo data is insufficient, a single animal is used for

the initial in vivo test. The substance is applied to one eye, and the other serves as a control.

Observations for corneal opacity, iris lesions, and conjunctival redness and swelling are

made at specific intervals.[2][5][15][17]

The following diagram outlines the logical flow of the OECD testing strategy for eye irritation.
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Start: Assess Eye Irritation Potential

Step 1: Weight-of-the-Evidence Analysis
(Existing Human/Animal Data, SAR, pH)

Step 2: In Vitro Skin Corrosion Test
(OECD 431)

Insufficient Data

Classify as Corrosive/
Severe Irritant

Sufficient Evidence of Corrosion

Classify as Non-Irritant

Sufficient Evidence of No Irritation

Step 3: In Vitro Eye Irritation Test

Negative

Positive

Step 4: In Vivo Eye Irritation Test
(Single Animal - OECD 405)

Negative or Equivocal

Positive

Step 5: Confirmatory In Vivo Test
(Up to 2 Additional Animals)

Irritant or Negative Corrosive/Severe Irritant

Classify as Irritant

Irritant Negative
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OECD Sequential Testing Strategy for Eye Irritation
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First Aid Measures
In case of exposure to Niobium (V) ethoxide, immediate action is crucial.

Exposure Route First Aid Procedure References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention immediately.

[2][5][12]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Get medical attention

immediately.

[5]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[14]

Ingestion

Do NOT induce vomiting. If

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Get medical attention

immediately.

[5][12]

Accidental Release Measures
In the event of a spill, follow these procedures:
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Personal Precautions: Evacuate personnel to safe areas. Wear appropriate personal

protective equipment.[2][13]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Containment and Cleaning Up: Absorb spill with inert material (e.g., vermiculite,

sand, or earth), then place in a suitable container for disposal. Use spark-proof tools and

explosion-proof equipment.[2][13]

Disposal Considerations
Dispose of waste Niobium (V) ethoxide and contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Chemical waste generators must

determine whether a discarded chemical is classified as a hazardous waste.

Disclaimer: This document is intended as a guide and does not replace the need for a thorough

review of the manufacturer's Safety Data Sheet (SDS) and adherence to all institutional and

regulatory safety protocols. All personnel handling Niobium (V) ethoxide must be adequately

trained in its hazards and the necessary safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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